5-Fluoro-4-methyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-2-carboxamide

• IUPAC Name: 5-fluoro-4-methyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-2-carboxamide
• InChI: InChI=1S/C14H11FN4O2/c1-7-4-12(16-6-9(7)15)13(20)17-8-2-3-10-11(5-8)19-14(21)18-10/h2-6H,1H3,(H,17,20)(H2,18,19,21)
• InChI Key: OEXBUSSFCMYRHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1F)C(=O)NC2=CC3=C(C=C2)NC(=O)N3
• Molecular Formula: C14H11FN4O2
• Molecular Weight: 286.26 g/mol

Description

Synthesis Analysis

The synthetic pathways for Compound X involve several steps. One common method involves the biomimetic synthesis of 4-hydroxy-2(1H)-quinolone , which serves as a precursor. Researchers have reported the formation of Compound X through the reaction of anthraniloyl-COA and malonyl-COA (as alkaloidal compounds produced by a type III polyketide synthase) . Further optimization and variations in synthetic routes may exist, but this biomimetic approach has been explored.

Molecular Structure Analysis

The molecular structure of Compound X comprises a pyridine-2-carboxamide core with additional functional groups. The fluorine substitution at the 5-position of the pyridine ring and the methyl group contribute to its unique properties. Additionally, the 2-oxo-1,3-dihydrobenzimidazol-5-yl moiety adds complexity to the structure. Researchers have elucidated the tautomeric forms of Compound X, which impact its reactivity and biological interactions .